Cas no 2228500-56-7 (tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate
• CAS No: 2228500-56-7
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 6478904
• PubChem ID: 165755106
• Update Time: 2025-10-31

tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate
• 2228500-56-7
• EN300-1889717

• Inchi： 1S/C17H24N4O2/c1-17(2,3)23-16(22)21-10-9-18-13(11-21)15-12-7-5-6-8-14(12)20(4)19-15/h5-8,13,18H,9-11H2,1-4H3
• InChI Key： JDGQURSKMLBLIU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C3C=CC=CC=3N(C)N=2)C1)=O

Computed Properties

• Exact Mass: 316.18992602g/mol
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate (CAS No. 2228500-56-7)

Tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate, a compound with the chemical identifier CAS No. 2228500-56-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates key pharmacophoric elements that contribute to its unique pharmacological profile, positioning it as a potential candidate for further development in therapeutic applications.

The molecular structure of tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate is characterized by a combination of a piperazine ring and an indazole moiety, both of which are well-documented for their role in modulating various biological pathways. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic properties. This structural feature, along with the methyl-substituted indazole ring, contributes to the compound's ability to interact with biological targets in a specific manner.

Recent research has highlighted the potential of indazole derivatives as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The indazole core in tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate is believed to play a crucial role in its interaction with these receptors, potentially leading to effects on mood regulation, cognitive function, and other neurological processes. Studies have begun to explore the compound's efficacy in preclinical models, where it has shown encouraging results in terms of receptor binding affinity and functional activity.

In addition to its neurological potential, tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate has been investigated for its possible applications in treating inflammatory and autoimmune disorders. The piperazine moiety is known to possess anti-inflammatory properties, and its integration into this compound may contribute to its ability to modulate inflammatory responses. Preliminary studies suggest that the molecule can interact with key inflammatory pathways, potentially leading to therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis and characterization of tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate have been subjects of detailed investigation in synthetic chemistry. Advanced synthetic methodologies have been employed to optimize the yield and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical development. Techniques such as multi-step organic synthesis, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been utilized to construct the complex molecular framework efficiently.

The pharmacological evaluation of tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate has revealed several intriguing properties. Its ability to bind selectively to certain neurotransmitter receptors suggests that it may have fewer side effects compared to existing medications. Furthermore, its interaction with inflammatory pathways opens up new avenues for therapeutic intervention. These findings have prompted researchers to explore its potential use in combination therapies, where it could be paired with other drugs to enhance overall treatment efficacy.

The development of novel pharmaceutical compounds requires rigorous testing under various conditions to ensure their safety and efficacy. Current research efforts are focused on conducting comprehensive toxicological studies and pharmacokinetic assessments of tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate. These studies aim to provide a deeper understanding of how the compound behaves within the body and identify any potential risks associated with its use. Such information is crucial for guiding future clinical trials and ensuring that the compound can be safely translated into viable therapeutic options.

The integration of computational modeling and high-throughput screening technologies has accelerated the discovery process for compounds like tert-butyl 3-(1-methyl-1H-indazol-3-yl)piperazine-1-carboxylate. These tools allow researchers to predict the biological activity of molecules before they are synthesized, saving time and resources. By leveraging these technologies, scientists can identify promising candidates more efficiently and refine their structures for optimal pharmacological performance.

In conclusion, tert-butyl 3-(1-methyl-1H-indazol-3-y lpiperazine - 1 - carbox ylate